4-[(1-Bromo-2-naphthyl)oxy]piperidine

• IUPAC Name: 4-(1-bromonaphthalen-2-yl)oxypiperidine
• InChI: InChI=1S/C15H16BrNO/c16-15-13-4-2-1-3-11(13)5-6-14(15)18-12-7-9-17-10-8-12/h1-6,12,17H,7-10H2
• InChI Key: GSIXHKDZQMEDES-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=C(C3=CC=CC=C3C=C2)Br
• Molecular Formula: C15H16BrNO
• Molecular Weight: 306.20 g/mol

Description

4-[(1-Bromo-2-naphthyl)oxy]piperidine (4-BrNP) is an organic compound with a wide range of applications in biological and chemical research. It is a heterocyclic compound, consisting of a piperidine ring with a naphthyloxy group attached to the 4-position. 4-BrNP is used in a variety of synthetic and analytical processes, including nucleic acid synthesis, chromatography, and mass spectrometry. In addition, 4-BrNP is used in various scientific research applications such as enzymatic assays, protein-ligand binding studies, and molecular recognition studies.

Scientific Research Applications

4-[(1-Bromo-2-naphthyl)oxy]piperidine has a wide range of applications in scientific research. It is used in enzymatic assays to measure enzyme activity and to study the mechanism of enzyme action. 4-[(1-Bromo-2-naphthyl)oxy]piperidine is also used in protein-ligand binding studies to determine the affinity of ligands for specific proteins. In addition, 4-[(1-Bromo-2-naphthyl)oxy]piperidine is used in molecular recognition studies to identify the structural features of small molecules that are important for binding to specific proteins. 4-[(1-Bromo-2-naphthyl)oxy]piperidine is also used in chromatography and mass spectrometry to analyze mixtures of compounds.

Mechanism of Action

4-[(1-Bromo-2-naphthyl)oxy]piperidine acts as a nucleophile, forming a covalent bond with electrophiles such as alkyl halides, aldehydes, and ketones. The covalent bond formed is stable and resistant to hydrolysis, making 4-[(1-Bromo-2-naphthyl)oxy]piperidine an effective reagent for synthetic and analytical processes.
Biochemical and Physiological Effects
4-[(1-Bromo-2-naphthyl)oxy]piperidine is not known to have any significant biochemical or physiological effects. It is not toxic to humans and is not known to cause any adverse reactions.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[(1-Bromo-2-naphthyl)oxy]piperidine in laboratory experiments is its high reactivity, which makes it suitable for a wide range of synthetic and analytical processes. 4-[(1-Bromo-2-naphthyl)oxy]piperidine is also relatively stable and resistant to hydrolysis, making it suitable for long-term storage. However, 4-[(1-Bromo-2-naphthyl)oxy]piperidine is not suitable for use in biological systems, as it is not metabolized by enzymes and is not known to have any significant biochemical or physiological effects.

Future Directions

Future research on 4-[(1-Bromo-2-naphthyl)oxy]piperidine should focus on developing new methods for its synthesis and on exploring its potential applications in various scientific fields. In addition, further research should be conducted on the biochemical and physiological effects of 4-[(1-Bromo-2-naphthyl)oxy]piperidine and its potential toxicity. Finally, research should be conducted on the development of new methods for using 4-[(1-Bromo-2-naphthyl)oxy]piperidine in biological systems, such as in enzymatic assays and protein-ligand binding studies.